Cas no 2229088-32-6 (5-2-(methoxymethyl)oxan-2-yl-1H-imidazol-2-amine)

• Product Name: 5-2-(methoxymethyl)oxan-2-yl-1H-imidazol-2-amine
• CAS No: 2229088-32-6
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5927461
• PubChem ID: 165708421
• Update Time: 2025-06-09

5-2-(methoxymethyl)oxan-2-yl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(methoxymethyl)oxan-2-yl-1H-imidazol-2-amine
• EN300-1737715
• 5-[2-(methoxymethyl)oxan-2-yl]-1H-imidazol-2-amine
• 2229088-32-6

• Inchi： 1S/C10H17N3O2/c1-14-7-10(4-2-3-5-15-10)8-6-12-9(11)13-8/h6H,2-5,7H2,1H3,(H3,11,12,13)
• InChI Key： DOWKPGFEQDCEMN-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C1=CN=C(N)N1)COC

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-2-(methoxymethyl)oxan-2-yl-1H-imidazol-2-amine

Comprehensive Overview of 5-2-(methoxymethyl)oxan-2-yl-1H-imidazol-2-amine (CAS No. 2229088-32-6)

The compound 5-2-(methoxymethyl)oxan-2-yl-1H-imidazol-2-amine (CAS No. 2229088-32-6) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring an imidazole core modified with a methoxymethyloxane substituent, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given its ability to interact with biological targets.

In recent years, the demand for imidazole derivatives like 5-2-(methoxymethyl)oxan-2-yl-1H-imidazol-2-amine has surged due to their versatility in medicinal chemistry. This compound's amine functional group and heterocyclic framework enable it to participate in diverse chemical reactions, facilitating the synthesis of more complex structures. Its CAS No. 2229088-32-6 serves as a critical identifier for researchers seeking to explore its properties or procure it for experimental purposes.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and applications in drug discovery. Given the growing emphasis on precision medicine and targeted therapies, 5-2-(methoxymethyl)oxan-2-yl-1H-imidazol-2-amine is often discussed in forums and academic circles as a potential scaffold for designing enzyme inhibitors or receptor modulators. Its methoxymethyloxane moiety also contributes to its solubility and stability, which are crucial for pharmacokinetic optimization.

Another hot topic is the compound's role in green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are exploring eco-friendly methods to produce imidazole-based compounds like this one. The CAS No. 2229088-32-6 is often referenced in patents and publications detailing innovative catalytic processes or solvent-free reactions, aligning with the global push for greener alternatives in chemical manufacturing.

From a commercial perspective, 5-2-(methoxymethyl)oxan-2-yl-1H-imidazol-2-amine is gaining traction in the fine chemicals market. Suppliers and distributors highlight its purity and consistency, which are essential for reproducible research outcomes. The compound's long-tail keyword variations, such as "buy 5-2-(methoxymethyl)oxan-2-yl-1H-imidazol-2-amine" or "CAS 2229088-32-6 supplier," reflect its niche yet growing demand among academic and industrial buyers.

In summary, 5-2-(methoxymethyl)oxan-2-yl-1H-imidazol-2-amine (CAS No. 2229088-32-6) represents a fascinating intersection of chemistry and biotechnology. Its structural features, combined with its potential applications in drug design and sustainable chemistry, make it a compound worth watching in the coming years. As research progresses, its role in addressing contemporary challenges in healthcare and environmental science will likely become even more pronounced.